2-(3-Dibutylaminopropylamino)-nitrobenzene

• Molecular Formula: C17H29N3O2
• Molecular Weight: 307.4 g/mol
• IUPAC Name: N',N'-dibutyl-N-(2-nitrophenyl)propane-1,3-diamine
• InChI: InChI=1S/C17H29N3O2/c1-3-5-13-19(14-6-4-2)15-9-12-18-16-10-7-8-11-17(16)20(21)22/h7-8,10-11,18H,3-6,9,12-15H2,1-2H3
• InChI Key: RFLLBXFWLRXKST-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)CCCNC1=CC=CC=C1[N+](=O)[O-]

Description

2-(3-Dibutylaminopropylamino)-nitrobenzene is a useful research compound. Its molecular formula is C17H29N3O2 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15 g. of o-nitrobromobenzene and 13 g. of 3-dibutylaminopropylamine are agitated with 15 g. of anhydrous sodium acetate for 7 hours at 135° C. The reaction mixture is taken up in 70 ml. of 6N hydrochloric acid and 80 ml. of water, the unreacted o-nitrobromobenzene is subjected to steam distillation, the distillation residue is rendered alkaline with potassium hydroxide solution, and extracted with ether. After distilling the residue of the ether extract, 12 g. of 2-(3-dibutylaminopropylamino)-nitrobenzene is obtained, b.p. 140°-160° C. at 0.1 mm Hg.